Cas no 25597-07-3 (Tetradecanoylcarnitine)

Tetradecanoylcarnitine, also known as myristoylcarnitine, is an acylcarnitine derivative involved in fatty acid metabolism. It serves as an intermediate in the mitochondrial β-oxidation pathway, facilitating the transport of myristic acid (C14:0) into the mitochondria for energy production. This compound is particularly relevant in studies of lipid metabolism disorders, such as deficiencies in carnitine palmitoyltransferase (CPT) or very long-chain acyl-CoA dehydrogenase (VLCAD). Tetradecanoylcarnitine is utilized in biochemical research to investigate metabolic pathways, diagnose inborn errors of metabolism, and assess mitochondrial function. Its stability and specificity make it a valuable analytical standard in LC-MS/MS-based metabolomics and clinical diagnostics.

Tetradecanoylcarnitine structure

Product Name:Tetradecanoylcarnitine

CAS No:25597-07-3

MF:C₂₁H₄₁NO₄

MW:371.55

MDL:MFCD28580114

CID:4643164

PubChem ID:329759453

Update Time:2025-06-07

Tetradecanoylcarnitine Chemical and Physical Properties

Names and Identifiers

- (2R)-3-Carboxy-N,N,N-trimethyl-2-[(1-oxotetradecyl)oxy]-1-propanaminium inner salt
- L-Carnitine tetradecanoyl ester
- C14-Carnitine
- Tetradecanoyl-L-carnitine
- Tetradecanoylcarnitine
- Myristoyl-L-(-)-carnitine
- CAR(14:0)
- (3R)-3-tetradecanoyloxy-4-(trimethylazaniumyl)butanoate
- 25597-07-3
- Myristoyl-L-carnitine, >=97.0% (TLC)
- Q27157950
- Ammonium, (3-carboxy-2-hydroxypropyl)trimethyl-, hydroxide, inner salt, myristate, L-
- HY-113201
- CHEMBL3392072
- DTXSID601314367
- L-Myristoylcarnitine
- O-tetradecanoyl-L-carnitine
- Myristoylcarnitine, (-)-
- (3R)-3-(tetradecanoyloxy)-4-(trimethylazaniumyl)butanoate
- 3IBA3JH87O
- AKOS037645163
- Myristoyllevocarnitine
- 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-((1-oxotetradecyl)oxy)-, inner salt, (2R)-
- (-)-Myristoylcarnitine
- (R)-Tetradecanoylcarnitine
- AS-57852
- LMFA07070107
- (R)-myristoylcarnitine
- O-myristoyl-L-carnitine
- O-tetradecanoyl-(R)-carnitine
- CHEBI:84634
- UNII-3IBA3JH87O
- (-)-Tetradecanoylcarnitine
- CS-0059306
- Myristoyl-L-carnitine
- G14520
- Tetradecanoylcarnitine?
- MDL： MFCD28580114
- Inchi： 1S/C21H41NO4/c1-5-6-7-8-9-10-11-12-13-14-15-16-21(25)26-19(17-20(23)24)18-22(2,3)4/h19H,5-18H2,1-4H3/t19-/m1/s1
- InChI Key： PSHXNVGSVNEJBD-LJQANCHMSA-N
- SMILES： [C@@H](CC(=O)[O-])(C[N+](C)(C)C)OC(=O)CCCCCCCCCCCCC

Computed Properties

Exact Mass: 371.30355879g/mol
Monoisotopic Mass: 371.30355879g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 17
Complexity: 371
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.6
Topological Polar Surface Area: 66.4Å²

Experimental Properties

Optical Activity: [α]/D -18.0±2.0°, c = 1 in methanol

Tetradecanoylcarnitine Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Tetradecanoylcarnitine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M920764-5mg	MYRISTOYL-L-CARNITINE	25597-07-3	≥97%	5mg	￥268.20	2022-01-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	91582-10MG	Tetradecanoylcarnitine	25597-07-3		10mg	¥1833.48	2025-01-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	91582-50MG	Tetradecanoylcarnitine	25597-07-3		50mg	¥7367.71	2025-01-10
ChemScence	CS-0059306-10mg	Tetradecanoylcarnitine	25597-07-3	≥98.0%	10mg	$200.0	2022-04-27
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce45476-5mg	Tetradecanoylcarnitine	25597-07-3	98%	5mg	￥1069.00	2023-09-08
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	91582-10MG		25597-07-3		10MG	￥1630.42	2023-01-15
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	91582-50MG		25597-07-3		50MG	￥6551.69	2023-01-15
eNovation Chemicals LLC	D775148-10mg	Tetradecanoylcarnitine	25597-07-3	97.0%	10mg	$355	2023-09-04
eNovation Chemicals LLC	D775148-25mg	Tetradecanoylcarnitine	25597-07-3	97.0%	25mg	$160	2024-06-05
eNovation Chemicals LLC	D775148-50mg	Tetradecanoylcarnitine	25597-07-3	97.0%	50mg	$210	2024-06-05